Cas no 1213930-22-3 ((1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine)

• Product Name: (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine
• CAS No: 1213930-22-3
• MF: C₇H₈Br₂N₂
• MW: 279.959819793701
• CID: 5591579
• PubChem ID: 130607293
• Update Time: 2025-05-27

(1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,5-DIBROMO(4-PYRIDYL))ETHYLAMINE
• 4-Pyridinemethanamine, 3,5-dibromo-α-methyl-, (αS)-
• 1213930-22-3
• (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine
• EN300-1915605

• Inchi： 1S/C7H8Br2N2/c1-4(10)7-5(8)2-11-3-6(7)9/h2-4H,10H2,1H3/t4-/m0/s1
• InChI Key： RZCPGKJBJFKFTK-BYPYZUCNSA-N
• SMILES： N[C@H](C1C(Br)=CN=CC=1Br)C

Computed Properties

• Exact Mass: 279.90337g/mol
• Monoisotopic Mass: 277.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine (CAS No. 1213930-22-3): Properties, Applications, and Industry Insights

The compound (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine (CAS No. 1213930-22-3) is a chiral amine derivative featuring a 3,5-dibromopyridine core. Its unique structure, combining a halogenated pyridine ring with an asymmetric carbon center, makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of bromine atoms enhances its reactivity in cross-coupling reactions, while the chiral amine moiety is critical for enantioselective synthesis. Researchers frequently search for "CAS 1213930-22-3 supplier" or "chiral pyridine derivatives," reflecting its niche yet growing demand.

In recent years, the interest in halogenated pyridines like this compound has surged due to their role in developing kinase inhibitors and antiviral agents. A trending topic in medicinal chemistry is the design of small-molecule therapeutics, where (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine serves as a building block for targeted drug candidates. Its enantiopure form is particularly sought after, as evidenced by queries such as "enantioselective synthesis of dibromopyridine amines." The compound’s X-ray crystallography data and HPLC purity methods are also frequently discussed in scientific forums.

From a synthetic perspective, this compound exemplifies the convergence of organocatalysis and transition-metal catalysis. Laboratories optimizing Suzuki-Miyaura couplings or Buchwald-Hartwig aminations often explore its reactivity. Environmental concerns have also driven searches for "green chemistry approaches to halogenated amines," highlighting the need for sustainable derivatization methods. Notably, the 3,5-dibromo-4-aminopyridine scaffold is pivotal in materials science, with applications in organic electronics and ligand design.

The commercial availability of CAS 1213930-22-3 is limited but expanding, with suppliers emphasizing GMP-grade synthesis for preclinical studies. Analytical challenges, such as chiral separation techniques and stability under storage conditions, are common pain points addressed in technical literature. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse intermediates like this amine is projected to grow, aligning with broader trends in fragment-based drug discovery.

In summary, (1S)-1-(3,5-dibromopyridin-4-yl)ethan-1-amine represents a versatile tool for researchers tackling challenges in asymmetric synthesis and bioactive molecule development. Its dual functionality—combining a halogen-rich aromatic system with a stereocenter—positions it at the forefront of innovations in medicinal chemistry and catalysis. Future studies may explore its potential in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, further solidifying its relevance in modern drug discovery pipelines.